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Compound of Interest

Compound Name:
4-But-3-ynyl-2-

methylthiomorpholine

Cat. No.: B2650336 Get Quote

Disclaimer: Extensive searches of publicly available scientific literature and chemical databases

have yielded no specific information on the compound "4-But-3-ynyl-2-
methylthiomorpholine." This suggests that it may be a novel compound, a proprietary

substance not yet disclosed in the public domain, or a misnomer.

This guide, therefore, provides a theoretical analysis based on the chemical name, alongside

general information about the morpholine scaffold, which is a core component of the named

molecule. The molecular weight has been calculated based on the presumed structure, but no

experimental data is available to confirm this.

Molecular Identity and Properties (Theoretical)
Based on the nomenclature "4-But-3-ynyl-2-methylthiomorpholine," a chemical structure can

be proposed, and its molecular formula and weight can be calculated.

1.1. Predicted Chemical Structure

The name implies a morpholine ring with a but-3-ynyl group attached to the nitrogen at position

4 and a methylthio group attached to the carbon at position 2.

1.2. Quantitative Data Summary
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As no experimental data is available, the following table summarizes the theoretical

quantitative data for 4-But-3-ynyl-2-methylthiomorpholine.

Parameter Value Notes

Molecular Formula C₉H₁₅NOS
Deduced from the chemical

name.

Molecular Weight 185.29 g/mol
Calculated based on the

molecular formula.

Appearance Not Available No experimental data found.

Solubility Not Available No experimental data found.

Melting Point Not Available No experimental data found.

Boiling Point Not Available No experimental data found.

Biological Activity Not Available
No specific studies have been

published.

The Morpholine Scaffold: A Privileged Structure in
Medicinal Chemistry
While no data exists for the specific molecule in question, the morpholine ring is a well-

established and important structural motif in drug discovery and development. Morpholine and

its derivatives are known to exhibit a wide range of biological activities.

2.1. General Biological Activities of Morpholine Derivatives

Research has shown that the incorporation of a morpholine ring can confer favorable

pharmacokinetic properties and lead to compounds with various therapeutic applications.

Some of the documented biological activities of morpholine derivatives include:

Anticancer

Anti-inflammatory
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Antiviral

Antimicrobial

Analgesic

The electron-deficient nature of the morpholine ring allows it to participate in hydrophobic

interactions with biological targets.

Experimental Protocols
Due to the absence of any published research on 4-But-3-ynyl-2-methylthiomorpholine, no

experimental protocols for its synthesis, characterization, or biological evaluation can be

provided.

Signaling Pathways and Workflows
As there is no information regarding the biological activity or mechanism of action of 4-But-3-
ynyl-2-methylthiomorpholine, it is not possible to create any diagrams of signaling pathways

or experimental workflows related to this specific compound. For illustrative purposes, a

generalized workflow for screening the biological activity of a novel chemical entity is presented

below.
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Compound Synthesis and Characterization

In Vitro Biological Screening

Follow-up Studies

Synthesis of
4-But-3-ynyl-2-methylthiomorpholine

Purification (e.g., Chromatography)

Structural Characterization
(NMR, Mass Spectrometry)

Treatment with Compound

Target Cell Line Culture

Biological Assay
(e.g., Cytotoxicity, Enzyme Inhibition)

Data Analysis

Dose-Response Studies

Mechanism of Action Studies

In Vivo Model Testing

Click to download full resolution via product page

A generalized workflow for the biological screening of a novel chemical compound.
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Conclusion
The compound 4-But-3-ynyl-2-methylthiomorpholine is not described in the current public

scientific literature. While its molecular weight can be theoretically calculated from its name, no

experimental data on its properties, synthesis, or biological activity is available. The morpholine

scaffold, a key component of this molecule, is of significant interest in medicinal chemistry due

to its association with a wide range of biological activities. Further research would be required

to synthesize and characterize 4-But-3-ynyl-2-methylthiomorpholine and to explore its

potential biological effects.

To cite this document: BenchChem. [In-Depth Technical Guide: 4-But-3-ynyl-2-
methylthiomorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2650336#4-but-3-ynyl-2-methylthiomorpholine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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